1-[(5-Chloro-2,3-dihydro-1-benzofuran-2-yl)methyl]piperazine

• Molecular Formula: C13H17ClN2O
• Molecular Weight: 252.74 g/mol
• IUPAC Name: 1-[(5-chloro-2,3-dihydro-1-benzofuran-2-yl)methyl]piperazine
• InChI: InChI=1S/C13H17ClN2O/c14-11-1-2-13-10(7-11)8-12(17-13)9-16-5-3-15-4-6-16/h1-2,7,12,15H,3-6,8-9H2
• InChI Key: FAULNKJLSSQDLA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC2CC3=C(O2)C=CC(=C3)Cl

Description

1-[(5-Chloro-2,3-dihydro-1-benzofuran-2-yl)methyl]piperazine is a useful research compound. Its molecular formula is C13H17ClN2O and its molecular weight is 252.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 5-chloro-2-(chloromethyl)-2,3-dihydro-1-benzofuran (1.6 g, 7.9 mmol) was added piperazine (2.72 g, 31.6 mmol, 4 eq) with stirring for 15 hours at 135° C. in an oil bath. The crude material was purified by silica gel chromatography using 3% dichloromethane in methanol to elute. The product-containing fractions were combined and concentrated under vacuum to afford 1-[(5-chloro-2,3-dihydro-1-benzofuran-2-yl)methyl]piperazine as a light yellow solid (1.3 g, 65%); (ES, m/z): [M+H]+ 253; 1H NMR (300 MHz, CDCl3): δ 7.03-7.11 (m, 2H), 6.68 (d, J=8.4 Hz, 1H), 4.93-5.03 (m, 1H), 3.20-3.29 (m, 1H), 2.88-2.99 (m, 6H), 2.72-2.79 (m, 1H), 2.49-2.63 (m, 5H).